N-(3,5-dimethylphenyl)-2,6-dimethyl-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide

• Molecular Formula: C20H24N2O3S
• Molecular Weight: 372.5 g/mol
• IUPAC Name: N-(3,5-dimethylphenyl)-2,6-dimethyl-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide
• InChI: InChI=1S/C20H24N2O3S/c1-13-8-14(2)10-17(9-13)21-26(24,25)20-15(3)11-18(12-16(20)4)22-7-5-6-19(22)23/h8-12,21H,5-7H2,1-4H3
• InChI Key: RTGNHLMPKAHYLX-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)NS(=O)(=O)C2=C(C=C(C=C2C)N3CCCC3=O)C)C

Description

N-(3,5-dimethylphenyl)-2,6-dimethyl-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide, also known as DMP 323, is a small molecule inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an important enzyme involved in the inflammatory response, and its inhibition has been shown to have therapeutic benefits in a variety of diseases, including cancer, arthritis, and Alzheimer's disease.

Mechanism of Action

N-(3,5-dimethylphenyl)-2,6-dimethyl-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide 323 is a selective inhibitor of COX-2, which is an enzyme involved in the production of prostaglandins, which are mediators of the inflammatory response. By inhibiting COX-2, N-(3,5-dimethylphenyl)-2,6-dimethyl-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide 323 reduces the production of prostaglandins, leading to a reduction in inflammation. N-(3,5-dimethylphenyl)-2,6-dimethyl-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide 323 is selective for COX-2 over COX-1, which is an enzyme involved in the production of prostaglandins that are important for maintaining normal physiological functions, such as gastric mucosal protection and platelet aggregation.
Biochemical and Physiological Effects:
N-(3,5-dimethylphenyl)-2,6-dimethyl-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide 323 has been shown to have several biochemical and physiological effects. In cancer cells, N-(3,5-dimethylphenyl)-2,6-dimethyl-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide 323 inhibits cell proliferation, induces cell cycle arrest, and promotes apoptosis. In animal models of arthritis, N-(3,5-dimethylphenyl)-2,6-dimethyl-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide 323 reduces joint inflammation, cartilage damage, and bone erosion. In animal models of Alzheimer's disease, N-(3,5-dimethylphenyl)-2,6-dimethyl-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide 323 reduces brain inflammation, improves cognitive function, and reduces amyloid beta deposition.

Advantages and Limitations for Lab Experiments

N-(3,5-dimethylphenyl)-2,6-dimethyl-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide 323 has several advantages for lab experiments. It is a highly selective inhibitor of COX-2, which allows for the specific targeting of this enzyme. It has also been extensively studied in a variety of disease models, which provides a wealth of information on its pharmacological effects. However, there are also some limitations to using N-(3,5-dimethylphenyl)-2,6-dimethyl-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide 323 in lab experiments. It has a relatively short half-life in vivo, which may limit its efficacy in some disease models. It is also a small molecule inhibitor, which may limit its ability to penetrate into certain tissues or cells.

Future Directions

There are several future directions for the study of N-(3,5-dimethylphenyl)-2,6-dimethyl-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide 323. One area of research is the development of more potent and selective COX-2 inhibitors. Another area of research is the investigation of the combination of COX-2 inhibitors with other therapeutic agents, such as chemotherapy drugs or immunotherapy agents. Additionally, the use of N-(3,5-dimethylphenyl)-2,6-dimethyl-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide 323 in combination with other anti-inflammatory agents may have synergistic effects in reducing inflammation and improving disease outcomes. Finally, the investigation of the long-term effects of COX-2 inhibition on normal physiological functions, such as gastric mucosal protection and platelet aggregation, is an important area of research.

Synthesis Methods

The synthesis of N-(3,5-dimethylphenyl)-2,6-dimethyl-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide 323 involves several steps, including the reaction of 3,5-dimethylphenylboronic acid with 2,6-dimethyl-4-(2-oxopyrrolidin-1-yl)benzenesulfonyl chloride in the presence of a palladium catalyst. This reaction produces the intermediate 3,5-dimethylphenyl(2,6-dimethyl-4-(2-oxopyrrolidin-1-yl)benzenesulfonyl)boronic acid, which is then treated with N,N-dimethylaniline to yield N-(3,5-dimethylphenyl)-2,6-dimethyl-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide 323.

Scientific Research Applications

N-(3,5-dimethylphenyl)-2,6-dimethyl-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide 323 has been extensively studied for its potential therapeutic applications in a variety of diseases. In cancer, COX-2 is overexpressed in many tumors, and its inhibition has been shown to have anti-tumor effects. N-(3,5-dimethylphenyl)-2,6-dimethyl-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide 323 has been shown to inhibit the growth of several types of cancer cells, including breast, lung, and colon cancer cells. In arthritis, COX-2 is involved in the inflammatory response that leads to joint damage. N-(3,5-dimethylphenyl)-2,6-dimethyl-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide 323 has been shown to reduce inflammation and joint damage in animal models of arthritis. In Alzheimer's disease, COX-2 is upregulated in the brain, and its inhibition has been shown to have neuroprotective effects. N-(3,5-dimethylphenyl)-2,6-dimethyl-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide 323 has been shown to improve cognitive function and reduce brain inflammation in animal models of Alzheimer's disease.